Cas no 41881-81-6 (N-Methylchloromethanesulfonamide)

• Product Name: N-Methylchloromethanesulfonamide
• CAS No: 41881-81-6
• MF: C₂H₆ClNO₂S
• MW: 143.592538356781
• CID: 2191888
• PubChem ID: 179532
• Update Time: 2025-05-23

N-Methylchloromethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-n-methylmethanesulfonamide
• SCHEMBL5888544
• 41881-81-6
• N-Methylchloromethanesulfonamide
• YFAIEMNQOFRDEC-UHFFFAOYSA-N
• Methanesulfonamide, 1-chloro-N-methyl-
• DB-328908
• N-methyl-chloromethane-sulfonamide
• AKOS012977460
• DTXSID00962033
• N-methyl-N-chloromethylsulfonyl-amine

• Inchi： 1S/C2H6ClNO2S/c1-4-7(5,6)2-3/h4H,2H2,1H3
• InChI Key： YFAIEMNQOFRDEC-UHFFFAOYSA-N
• SMILES： ClCS(NC)(=O)=O

Computed Properties

• Exact Mass: 142.9807773Da
• Monoisotopic Mass: 142.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.6Ų

Additional information on N-Methylchloromethanesulfonamide

N-Methylchloromethanesulfonamide (CAS No. 41881-81-6): An Overview of Its Properties, Applications, and Recent Research

N-Methylchloromethanesulfonamide (CAS No. 41881-81-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloromethylsulfonamide group and a methyl group. The combination of these functional groups imparts specific properties that make it valuable for various applications, particularly in the development of new drugs and chemical intermediates.

The molecular formula of N-Methylchloromethanesulfonamide is C3H6ClNO2S, and its molecular weight is approximately 143.59 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In terms of its chemical reactivity, N-Methylchloromethanesulfonamide exhibits both nucleophilic and electrophilic properties. The chloromethyl group can undergo substitution reactions with nucleophiles, while the sulfonamide group can participate in various chemical transformations. These properties make it a useful intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

One of the key applications of N-Methylchloromethanesulfonamide is in the pharmaceutical industry. It serves as a building block for the synthesis of drugs with diverse therapeutic effects. For instance, recent studies have explored its potential as a precursor for antiviral agents, particularly those targeting viral proteases. The ability to modify the chloromethyl and sulfonamide groups allows for the creation of compounds with enhanced binding affinity and selectivity towards specific protein targets.

In addition to its role in drug development, N-Methylchloromethanesulfonamide has been investigated for its use in bioconjugation reactions. Bioconjugation involves the covalent attachment of functional molecules to biomolecules such as proteins, peptides, and nucleic acids. This process is crucial for developing targeted therapies and diagnostic tools. The reactivity of the chloromethyl group in N-Methylchloromethanesulfonamide makes it an attractive reagent for conjugating biomolecules with small molecules or nanoparticles.

Recent research has also focused on the environmental fate and toxicity of N-Methylchloromethanesulfonamide. Studies have shown that it degrades relatively quickly under aerobic conditions but can persist in anaerobic environments. Toxicity assessments have indicated that it has low acute toxicity but may pose long-term environmental risks if not properly managed. Therefore, efforts are being made to develop more sustainable synthesis methods and to ensure proper disposal practices.

The synthesis of N-Methylchloromethanesulfonamide typically involves several steps, starting from readily available starting materials such as methanesulfonyl chloride and methylamine. One common synthetic route involves the reaction of methanesulfonyl chloride with methylamine hydrochloride in an appropriate solvent, followed by treatment with a base to form the desired product. Advances in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic processes to reduce waste and energy consumption.

In conclusion, N-Methylchloromethanesulfonamide (CAS No. 41881-81-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in drug development, bioconjugation reactions, and other advanced chemical processes. Ongoing research continues to uncover new applications and improve our understanding of its properties and behavior.